Cas no 2624131-67-3 (4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid)

4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid is a specialized organic compound featuring a nitrosopyrrolidine core substituted with a hydroxyphenyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it valuable in synthetic chemistry and pharmaceutical research. The hydroxyphenyl moiety enhances solubility and potential for further functionalization, while the nitrosamine group offers versatility in redox and coordination chemistry. The carboxylic acid provides an additional site for derivatization or salt formation, improving formulation flexibility. Its balanced polarity and structural features make it a promising intermediate for designing bioactive molecules or studying nitrosamine-related pathways. Careful handling is advised due to the potential instability of the nitroso group under certain conditions.
4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid structure
2624131-67-3 structure
Product Name:4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
CAS No:2624131-67-3
MF:C11H12N2O4
MW:236.223982810974
CID:5640506
PubChem ID:165905271
Update Time:2025-10-24

4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27752058
    • 4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
    • 2624131-67-3
    • 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
    • Inchi: 1S/C11H12N2O4/c14-8-3-1-7(2-4-8)9-5-13(12-17)6-10(9)11(15)16/h1-4,9-10,14H,5-6H2,(H,15,16)
    • InChI Key: JZSHYVYWDQBQDI-UHFFFAOYSA-N
    • SMILES: OC(C1CN(CC1C1C=CC(=CC=1)O)N=O)=O

Computed Properties

  • Exact Mass: 236.07970687g/mol
  • Monoisotopic Mass: 236.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 90.2Ų

4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27752058-1g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3
1g
$671.0 2023-09-09
Enamine
EN300-27752058-5g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3
5g
$1945.0 2023-09-09
Enamine
EN300-27752058-10g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3
10g
$2884.0 2023-09-09
Enamine
EN300-27752058-0.05g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-27752058-0.1g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-27752058-0.25g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-27752058-0.5g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-27752058-1.0g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-27752058-2.5g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-27752058-5.0g
4-(4-hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid
2624131-67-3 95.0%
5.0g
$1945.0 2025-03-19

Additional information on 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid

Professional Introduction to 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic Acid (CAS No. 2624131-67-3)

4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid, identified by its CAS number 2624131-67-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical development and as a key intermediate in synthetic chemistry. The presence of both hydroxyl and nitro functional groups, along with the pyrrolidine core, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure consists of a pyrrolidine ring substituted at the 1-position with a nitro group and at the 3-position with a carboxylic acid moiety, while the 4-position of the phenyl ring is hydroxylated. This specific arrangement of functional groups imparts distinct chemical properties that are exploited in various synthetic pathways and biological assays. The nitro group, for instance, can participate in redox reactions, making it useful in the synthesis of more complex molecules, while the hydroxyl group can engage in hydrogen bonding interactions, influencing both solubility and reactivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The pyrrolidine scaffold is particularly relevant in this context, as it is found in several bioactive natural products and drug candidates. Studies have shown that derivatives of pyrrolidine can interact with specific enzymes and receptors, leading to potential therapeutic effects. The nitropyrrolidine derivatives, including our compound 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid, are being explored for their ability to influence these pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 3-position allows for further derivatization via esterification or amidation, enabling the creation of peptidomimetics or other bioactive molecules. Similarly, the nitro group can be reduced to an amine or further functionalized into other heterocycles. These transformations make 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid a valuable asset in medicinal chemistry libraries.

The hydroxyl group on the phenyl ring also contributes to the compound's versatility. Hydroxylated aromatic rings are common motifs in many biologically active compounds, often participating in interactions with biological targets through hydrogen bonding. This feature makes 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid particularly interesting for designing molecules that require precise spatial orientation within biological systems. Such interactions are crucial for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking have been used to identify promising scaffolds like 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid. These methods allow researchers to predict binding affinities and interactions with biological targets before conducting costly wet-lab experiments. The nitropyrrolidine core has been identified as a hit in several high-throughput screening campaigns, highlighting its potential utility.

In addition to its synthetic applications, this compound has shown promise in preclinical studies as a modulator of enzymatic activity. Specifically, it has been investigated for its interactions with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The ability of 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid to modulate these enzymes suggests its potential as an lead compound for further development into therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced catalytic techniques and green chemistry principles have been employed to improve yield and reduce waste. For instance, asymmetric catalysis has been used to introduce chirality into the pyrrolidine ring, which is often essential for biological activity. These synthetic approaches not only enhance efficiency but also align with global efforts to promote sustainable chemistry.

The pharmacological profile of 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid is still under investigation, but preliminary data suggest promising properties for drug development. Its ability to interact with biological targets without causing significant off-target effects is a key factor in evaluating its therapeutic potential. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The future direction of research on this compound will likely involve both computational and experimental approaches. Continued use of virtual screening will help identify new derivatives with enhanced properties. Simultaneously, laboratory-based experiments will be crucial for validating computational predictions and understanding the detailed interactions at the molecular level.

In conclusion, 4-(4-Hydroxyphenyl)-1-nitrosopyrrolidine-3-carboxylic acid (CAS No. 2624131-67-3) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for further chemical modifications and biological investigations. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in discovering new treatments for various diseases.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.